4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-sulfonyl chloride

• IUPAC Name: 4,6-dimethyl-2H-pyrazolo[3,4-b]pyridine-3-sulfonyl chloride
• InChI: InChI=1S/C8H8ClN3O2S/c1-4-3-5(2)10-7-6(4)8(12-11-7)15(9,13)14/h3H,1-2H3,(H,10,11,12)
• InChI Key: LLBLPNMGLNTMJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=NNC(=C12)S(=O)(=O)Cl)C
• Molecular Formula: C8H8ClN3O2S
• Molecular Weight: 245.69 g/mol
• CAS RN: 134310-07-9

Description

“4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-sulfonyl chloride” is a chemical compound that belongs to the class of pyrazolopyridines. Pyrazolopyridines are a group of heterocyclic compounds that have been of interest due to their close similarity with the purine bases adenine and guanine.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including “this compound”, has been reported in several studies. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system. One of the methods involves the use of scaffold hopping and computer-aided drug design.

Scientific Research Applications

Catalyst in Chemical Synthesis

4,6-Dimethyl-1H-pyrazolo[3,4-b]pyridine-3-sulfonyl chloride has been used in various chemical syntheses. It serves as a catalyst in the Knoevenagel–Michael–cyclocondensation reaction for synthesizing tetrahydrobenzo[b]pyran derivatives (Zolfigol et al., 2015). Similarly, it is used in the synthesis of hexahydroquinolines, showcasing its utility as an efficient and reusable catalyst in multi-component condensation reactions (Khazaei et al., 2013).

Synthesis of Novel Compounds

This chemical also plays a role in the synthesis of novel compounds. It has been used in the preparation of new diamines containing pyridine and trifluoromethylphenyl groups (Liu et al., 2013). Additionally, it has been utilized in the creation of heterocyclic sulfonamides and sulfonyl fluorides, demonstrating its versatility in medicinal chemistry applications (Tucker et al., 2015).

Development of New Heterocyclic Structures

Research has shown its use in the development of new heterocyclic structures of pharmaceutical interest. This includes the creation of novel heterocycles by reacting it with different reagents (Metwally et al., 2008). It is an important compound in the exploration of new chemical entities with potential therapeutic applications.

Material Science and Polymer Synthesis

In the field of material science and polymer synthesis, this compound has been employed in the preparation of fluorinated polyamides containing pyridine and sulfone moieties (Liu et al., 2013). These polymers exhibit desirable properties such as high thermal stability and solubility in organic solvents, making them useful in various industrial applications.